Cas no 1851694-28-4 (2-Methoxy-3-methylpentyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-Methoxy-3-methylpentyl 4-methylbenzene-1-sulfonate
• CAS No: 1851694-28-4
• MF: C₁₄H₂₂O₄S
• MW: 286.387083530426
• CID: 6051717
• PubChem ID: 130948553
• Update Time: 2025-06-08

2-Methoxy-3-methylpentyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-7220222
• 2-methoxy-3-methylpentyl 4-methylbenzene-1-sulfonate
• 1851694-28-4
• 2-Methoxy-3-methylpentyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H22O4S/c1-5-12(3)14(17-4)10-18-19(15,16)13-8-6-11(2)7-9-13/h6-9,12,14H,5,10H2,1-4H3
• InChI Key： MSYOHBBRYWIKSL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C(C)CC)OC

Computed Properties

• Exact Mass: 286.12388035g/mol
• Monoisotopic Mass: 286.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61Ų

Additional information on 2-Methoxy-3-methylpentyl 4-methylbenzene-1-sulfonate

Comprehensive Overview of 2-Methoxy-3-methylpentyl 4-methylbenzene-1-sulfonate (CAS No. 1851694-28-4)

2-Methoxy-3-methylpentyl 4-methylbenzene-1-sulfonate (CAS No. 1851694-28-4) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This sulfonate ester derivative is characterized by its unique molecular structure, combining a methoxy group, a methylpentyl chain, and a 4-methylbenzene core. Its structural complexity makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules and functional materials.

The compound's CAS number 1851694-28-4 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in research applications. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in sulfonate esters like this, as they offer tunable reactivity for sustainable synthesis. Researchers frequently search for "sulfonate ester applications" or "2-Methoxy-3-methylpentyl synthesis," reflecting its relevance in modern organic methodologies.

From a molecular perspective, the 4-methylbenzene-1-sulfonate moiety provides stability and electrophilic character, enabling nucleophilic substitution reactions. Meanwhile, the 2-methoxy-3-methylpentyl side chain introduces steric effects that influence selectivity in coupling reactions. Such features align with current industry demands for "high-selectivity catalysts" and "low-waste synthetic routes," topics dominating academic forums and patent filings.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS 1851694-28-4, ensuring purity for pharmaceutical-grade applications. Discussions on "advanced analytical validation" often highlight these methods, addressing quality control challenges in complex organic synthesis. Furthermore, the compound’s solubility profile in polar aprotic solvents makes it adaptable to diverse reaction conditions, a feature frequently queried in "solvent optimization" studies.

In material science, 2-Methoxy-3-methylpentyl 4-methylbenzene-1-sulfonate has potential as a monomer for functional polymers, responding to growing interest in "smart materials design." Its aromatic sulfonate group could enhance thermal stability in polymeric matrices, a property explored in "high-performance coatings" research. This dual applicability in pharmaceuticals and materials underscores its interdisciplinary value.

Environmental considerations are paramount in contemporary chemistry. The biodegradability and eco-toxicity profile of 1851694-28-4 are under scrutiny, aligning with searches for "green synthetic intermediates." Regulatory compliance databases, such as REACH, prioritize such data, reflecting global shifts toward sustainable chemical practices.

To conclude, 2-Methoxy-3-methylpentyl 4-methylbenzene-1-sulfonate exemplifies innovation at the intersection of synthetic chemistry and applied science. Its versatility addresses pressing industry needs—from precision medicine to circular economy initiatives—making it a compound of enduring scientific and commercial interest.